N-(2-ethoxyphenyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[2-[(3-methoxyphenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C22H23N3O4S/c1-3-29-19-10-5-4-9-18(19)24-20(26)12-16-13-21(27)25-22(23-16)30-14-15-7-6-8-17(11-15)28-2/h4-11,13H,3,12,14H2,1-2H3,(H,24,26)(H,23,25,27)
• InChI Key: MNHSYSAQYWCNJQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CC2=CC(=O)NC(=N2)SCC3=CC(=CC=C3)OC
• Molecular Formula: C22H23N3O4S
• Molecular Weight: 425.5 g/mol
• CAS No.: 1105211-55-9

Description

N-(2-ethoxyphenyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C22H23N3O4S and its molecular weight is 425.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research into compounds with structural similarities involves chemoselective acetylation processes, synthesis of novel heterocyclic compounds, and the development of new methodologies for producing biologically active molecules. For instance, studies have detailed the optimization of processes for acetylating amino groups in phenols and the synthesis of benzodifuranyl and thiazolopyrimidines derivatives, showcasing the versatility of these compounds in producing antimalarial, anti-inflammatory, and analgesic agents (Magadum & Yadav, 2018); (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Activity

Compounds analogous to the one are evaluated for their biological activity, including antimicrobial, anticonvulsant, and anticancer properties. These studies provide insights into the potential therapeutic applications of these compounds. For example, certain derivatives have shown significant activity against Gram-negative bacteria, mycobacteria, and fungi, highlighting the potential for developing new antimicrobial agents (Krátký, Vinšová, & Stolaříková, 2017); (Severina et al., 2020).

Pharmaceutical Development

Research has focused on the synthesis of novel compounds with potential pharmaceutical applications, including the development of antibiotics and enzyme inhibitors. These studies underline the importance of such compounds in addressing various health conditions and diseases. For instance, the development of beta-lactam antibiotics and protein tyrosine phosphatase 1B inhibitors is critical for advancing therapeutic options (Woulfe & Miller, 1985); (Saxena et al., 2009).